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Compound of Interest

Compound Name: 4-lodo-2-methylbenzoyl chloride
Cat. No.: B13703525
Get Quote

Executive Summary

4-lodo-2-methylbenzoyl chloride (CAS 1261777-06-3) is a bifunctional electrophile critical to
modern medicinal chemistry. It serves as a "linchpin” scaffold, enabling the rapid construction
of polysubstituted aromatic systems found in kinase inhibitors, GPCR ligands, and antiviral
agents (e.g., RSV inhibitors).

Its strategic value lies in its orthogonal reactivity:

» Acid Chloride (C-1): Highly reactive towards nucleophiles (amines, alcohols) for immediate
scaffold assembly.

» Aryl lodide (C-4): A dormant "handle" ready for late-stage diversification via palladium-
catalyzed cross-coupling (Suzuki, Sonogashira, Buchwald-Hartwig).

e Ortho-Methyl (C-2): Provides steric bulk that restricts bond rotation (atropisomerism control)
and blocks metabolic hot-spots, enhancing drug-like properties.

Chemical Profile & Handling
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Property Specification
CAS Number 1261777-06-3
Molecular Formula CsHeCIIO
Molecular Weight 280.49 g/mol

) Yellow to brown solid or semi-solid (low melting
Physical State )
point)

2-8°C, under inert atmosphere
Storage ) ) »
(Argon/Nitrogen). Moisture sensitive.[1]

4-lodo-2-methylbenzoic acid (CAS 133232-58-
3)

Precursor

Safety Warning: This compound is a corrosive lachrymator. It hydrolyzes rapidly in moist air to
release HCI. All manipulations must occur in a fume hood using anhydrous solvents.

Synthesis of the Building Block

Note: While commercially available, fresh preparation is recommended for sensitive
applications to avoid hydrolysis impurities.

Protocol A: Activation of 4-lodo-2-methylbenzoic Acid

Objective: quantitative conversion of the acid to the acid chloride.

Reagents:

4-lodo-2-methylbenzoic acid (1.0 equiv)

Oxalyl chloride (1.5 equiv)

DMF (catalytic, 2-3 drops)

Dichloromethane (DCM), anhydrous

Step-by-Step Procedure:
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e Setup: Flame-dry a 2-neck round-bottom flask (RBF) equipped with a magnetic stir bar and a
nitrogen inlet.

» Dissolution: Charge the flask with 4-iodo-2-methylbenzoic acid (e.g., 5.0 g, 19.1 mmol) and
anhydrous DCM (50 mL). The suspension may not be fully soluble initially.

o Catalysis: Add catalytic DMF (2 drops). Mechanism: DMF forms the Vilsmeier-Haack reagent
intermediate, significantly accelerating the reaction.

e Addition: Cool to 0°C. Add oxalyl chloride (2.4 mL, 28.6 mmol) dropwise via syringe over 10
minutes. Gas evolution (CO, COz, HCI) will be vigorous.

o Reaction: Remove the ice bath and stir at room temperature (RT) for 2—3 hours. The solution
should become clear and homogeneous.

o Work-up: Concentrate the mixture on a rotary evaporator strictly under anhydrous conditions.
Co-evaporate with dry toluene (2x) to remove excess oxalyl chloride.

o Result: The residue is 4-iodo-2-methylbenzoyl chloride, used immediately in the next step
without purification.

Application Module I: Scaffold Assembly
(Amidation)

Context: This step establishes the core pharmacophore. The 2-methyl group exerts steric
pressure, often requiring forcing conditions if the nucleophile is bulky.

Protocol B: Coupling with Sterically Hindered Amines

Target: Synthesis of N-substituted-4-iodo-2-methylbenzamide.
Reagents:

e Crude 4-iodo-2-methylbenzoyl chloride (from Protocol A)

e Amine nucleophile (e.g., 4-amino-substituted heterocycle) (1.1 equiv)

o Diisopropylethylamine (DIPEA) or Triethylamine (TEA) (2.5 equiv)
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e THF or DCM (anhydrous)
Step-by-Step Procedure:

o Preparation: Dissolve the amine (1.1 equiv) and DIPEA (2.5 equiv) in anhydrous THF (10
mL/g of acid chloride) in a dry flask under nitrogen. Cool to 0°C.

» Addition: Dissolve the crude acid chloride in minimal THF. Add this solution dropwise to the
amine mixture.

o Expert Insight: Adding the acid chloride to the amine (inverse addition) prevents the
formation of symmetric anhydride byproducts.

e Monitoring: Stir at RT. Monitor by TLC or LCMS.

o Self-Validation: Look for the disappearance of the amine peak and the emergence of the
amide mass (M+H). The acid chloride hydrolyzes to the acid on LCMS (M-CI+OH), so
monitor the amine consumption.

e Quench: Quench with saturated NaHCOs solution.

e |solation: Extract with EtOAc, wash with brine, dry over Na2SOa, and concentrate. Purify via
flash chromatography (Hexanes/EtOAC).

Application Module II: Downstream Diversification

Context: The iodine atom at C-4 is highly reactive toward oxidative addition with Pd(0), allowing
for "late-stage functionalization" after the amide bond is formed.

Protocol C: Suzuki-Miyaura Cross-Coupling

Target: Biaryl synthesis (e.g., 4-(heteroaryl)-2-methylbenzamide).
Reagents:
e 4-lodo-2-methylbenzamide scaffold (1.0 equiv)

e Boronic acid/ester (1.2-1.5 equiv)
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o Catalyst: Pd(dppf)Cl2-DCM or Pd(PPhs)a (5 mol%)
e Base: K2COs (2 M ag. solution, 3.0 equiv)

e Solvent: 1,4-Dioxane (degassed)

Step-by-Step Procedure:

e Degassing: In a microwave vial or pressure tube, combine the aryl iodide scaffold, boronic
acid, and palladium catalyst.

» Solvent Addition: Add 1,4-dioxane and the aqueous base. Sparge with nitrogen gas for 5
minutes. Oxygen is the enemy of Pd(0) catalytic cycles.

e Reaction: Seal and heat to 80—-100°C (or 110°C in microwave for 30 min).

o Mechanistic Note: The 4-iodo position is electronically activated by the electron-
withdrawing amide group, facilitating rapid oxidative addition.

o Work-up: Filter through a Celite pad to remove Pd black. Dilute with water and extract with
EtOAcC.

 Purification: Silica gel chromatography.
Strategic Utility & Logic
The "Ortho-Methyl" Effect

The 2-methyl substituent is not merely a carbon spacer; it is a conformational lock.

o Atropisomerism: In biaryl systems, the 2-methyl group creates a high energy barrier to
rotation. This can be exploited to lock a drug molecule into its bioactive conformation,
increasing potency.

o Metabolic Stability: The methyl group sterically shields the amide bond from amidases and
blocks the ortho-position from metabolic oxidation (CYP450).

Visualizing the Workflow
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The following diagram illustrates the divergent synthesis pathway enabled by this building

block.

Module I: Activation

Oxalyl Chloride
4-lodo-2-methylbenzoic Acid DMF (cat), DCM
(Precursor)

Module II: Assembly

4-lodo-2-methylbenzoy! Amine (R-NH2)
Chloride

(The Building Block)

Module III: Diversification

Suzuki Coupling

DIPEA, THF > 4-lodo-2-methylbenzamide Ar-B(OH)2, Pd(0) > Final Drug Candidate
(Biaryl System)

(Scaffold)

Click to download full resolution via product page

Caption: Sequential activation and functionalization workflow. The chloride activates the

carboxyl group (Module 1), enabling scaffold assembly (Module II), while the iodine remains

intact for late-stage diversification (Module 111).

Troubleshooting & Expert Tips

Issue

Probable Cause

Solution

Low Yield in Amidation

Hydrolysis of acid chloride

Ensure DCM/THF is
anhydrous. Use fresh oxalyl
chloride. Add the acid chloride

to the amine.[2]

Symmetric Anhydride

Formation

Inverse addition (Amine to Acid
Chloride)

Always add Acid Chloride to
excess Amine/Base to keep

nucleophile concentration high.

Stalled Suzuki Coupling

Catalyst poisoning or Steric

clash

Switch to highly active
catalysts like Pd(dtbpf)Cl2 or
XPhos Pd G3. Degass

solvents thoroughly.

Des-iodo byproduct

Proto-dehalogenation

Reduce reaction temperature.
Ensure base is not too strong
(switch from K3POa to K2COs
or NaHCO3).
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e Preparation of 4-iodo-2-methylbenzoyl chloride

o Source: Method adapted from standard acid chloride synthesis protocols for benzoic acid
deriv

o Reference:Org.[3][4][5] Synth.2004, 81, 262. (General protocol for acid chlorides using
oxalyl chloride).

o Context: Confirmed precursor CAS 133232-58-3 and product CAS 1261777-06-3 in
commercial ¢

e Medicinal Chemistry Applications (RSV Inhibitors)

o Title: Inhibitors of human respiratory syncytial virus and metapneumovirus.

o Source: P

o Context: Describes the use of 4-iodo-2-methylbenzoic acid activation with oxalyl chloride
for amide coupling in antiviral drug synthesis.

e Suzuki-Miyaura Coupling of Aryl lodides

o Title: Suzuki-Miyaura Cross-Coupling: The reaction of aryl chlorides and bromides with
arylboronic acids.

o Source:Chem. Rev.[3]1995, 95, 2457-2483.[3]

o Context: Foundational review establishing the high reactivity of aryl iodides over
chlorides/bromides.

» Steric Effects in Benzamides (The "Ortho Effect”)

o

Title: Conformational control of amides by ortho-substituents.

o

Source:J. Org.[5] Chem.2010, 75, 13, 4387-4391.

[¢]

Context: Explains the role of the 2-methyl group in locking conform
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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